Cas no 581813-22-1 (2-(Isoquinolin-5-yl)propanoic acid)

• Product Name: 2-(Isoquinolin-5-yl)propanoic acid
• CAS No: 581813-22-1
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5704330
• PubChem ID: 22337638
• Update Time: 2025-11-02

2-(Isoquinolin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• PMASUGZCKDDXNJ-UHFFFAOYSA-N
• 2-(isoquinolin-5-yl)propanoicacid
• 2-(isoquinolin-5-yl)propanoic acid
• 2-(5-isoquinolin yl)propanoic acid
• SCHEMBL4029229
• CS-0275316
• AKOS012108108
• EN300-1137989
• alpha-Methyl-5-isoquinolineacetic acid
• 2-(5-isoquinolinyl)propanoic Acid
• DTXSID901295401
• 581813-22-1
• 5-Isoquinolineacetic acid, α-methyl-
• 2-(Isoquinolin-5-yl)propanoic acid

• Inchi： 1S/C12H11NO2/c1-8(12(14)15)10-4-2-3-9-7-13-6-5-11(9)10/h2-8H,1H3,(H,14,15)
• InChI Key： PMASUGZCKDDXNJ-UHFFFAOYSA-N
• SMILES： OC(C(C)C1=CC=CC2C=NC=CC1=2)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 395.3±17.0 °C(Predicted)
• pka: 4.15±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 2-(Isoquinolin-5-yl)propanoic acid

Exploring the Versatile Applications of 2-(Isoquinolin-5-yl)propanoic acid (CAS No. 581813-22-1) in Modern Chemistry

In the ever-evolving landscape of organic chemistry, 2-(Isoquinolin-5-yl)propanoic acid (CAS No. 581813-22-1) has emerged as a compound of significant interest. This isoquinoline derivative combines the unique structural features of propanoic acid with the aromatic isoquinoline moiety, creating a versatile building block for pharmaceutical research and material science applications.

The molecular structure of 2-(Isoquinolin-5-yl)propanoic acid features a carboxylic acid functional group attached to a 5-substituted isoquinoline ring system. This particular arrangement offers remarkable opportunities for molecular modification and drug design, making it valuable for researchers exploring new therapeutic agents. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds targeting various biological pathways.

One of the most exciting applications of 2-(Isoquinolin-5-yl)propanoic acid lies in its role as an intermediate in medicinal chemistry. The isoquinoline scaffold is well-known for its presence in numerous pharmacologically active molecules, and the addition of the propanoic acid moiety enhances its potential for creating water-soluble derivatives. This characteristic is particularly valuable in modern drug development, where improved bioavailability remains a key challenge.

Beyond pharmaceutical applications, 2-(Isoquinolin-5-yl)propanoic acid (CAS No. 581813-22-1) has shown promise in materials science. The compound's aromatic system and functional groups make it suitable for developing organic electronic materials and coordination complexes. Researchers are particularly interested in its potential for creating novel luminescent materials and metal-organic frameworks (MOFs), which have applications in sensing technologies and catalysis.

The synthesis of 2-(Isoquinolin-5-yl)propanoic acid typically involves multi-step organic reactions starting from commercially available isoquinoline precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes. Recent advancements in catalytic methods have improved the efficiency of producing this valuable compound, making it more accessible for research and development purposes.

Analytical characterization of 2-(Isoquinolin-5-yl)propanoic acid employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are crucial for its applications in sensitive research areas. The development of advanced analytical protocols for this compound continues to be an active area of investigation.

From a commercial perspective, the demand for 2-(Isoquinolin-5-yl)propanoic acid has been steadily increasing, driven by its expanding applications in drug discovery and material innovation. Suppliers and manufacturers are responding to this demand by optimizing production processes and ensuring consistent quality. The compound's market growth reflects broader trends in the fine chemicals industry, where specialized intermediates play increasingly important roles.

Safety considerations for handling 2-(Isoquinolin-5-yl)propanoic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended when working with this material. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and disposal guidelines.

The future outlook for 2-(Isoquinolin-5-yl)propanoic acid (CAS No. 581813-22-1) appears promising, with ongoing research exploring its potential in targeted drug delivery systems and advanced material applications. As synthetic methodologies continue to advance and our understanding of its properties deepens, this compound is likely to find even broader utility across multiple scientific disciplines.

For researchers and industry professionals seeking high-quality 2-(Isoquinolin-5-yl)propanoic acid, it's essential to source from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The compound's purity and consistency are critical factors that can significantly impact research outcomes and application performance.